Cas no 55439-75-3 (2-(Trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid)

• Product Name: 2-(Trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid
• CAS No: 55439-75-3
• MF: C₉H₄F₃NO₂S
• MW: 247.193771362305
• MDL: MFCD11108867
• CID: 1068149
• PubChem ID: 12207999
• Update Time: 2025-10-25

2-(Trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid
• NS-03594
• CS-0237714
• Z1824566344
• 2-(trifluoromethyl)benzo[d]thiazole-6-carboxylic acid
• STK719740
• MFCD11108867
• GSINBWGBXZPBCL-UHFFFAOYSA-N
• 2-(trifluoromethyl)-1,3-benzothiazole-6-carboxylicacid
• BBL010450
• EN300-186545
• AKOS004938910
• SCHEMBL20856348
• 55439-75-3
• AT25492

• MDL： MFCD11108867
• Inchi： 1S/C9H4F3NO2S/c10-9(11,12)8-13-5-2-1-4(7(14)15)3-6(5)16-8/h1-3H,(H,14,15)
• InChI Key： GSINBWGBXZPBCL-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 246.99148403g/mol
• Monoisotopic Mass: 246.99148403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 320.0±42.0 °C at 760 mmHg
• Flash Point: 147.3±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(Trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(Trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid

Comprehensive Overview of 2-(Trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid (CAS No. 55439-75-3)

2-(Trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid (CAS No. 55439-75-3) is a fluorinated benzothiazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and carboxylic acid functionality, has garnered attention for its unique physicochemical properties and versatility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "benzothiazole derivatives synthesis", "trifluoromethyl group applications", and "CAS 55439-75-3 uses", reflecting its relevance in modern chemical innovation.

The structural motif of 2-(Trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid combines a benzothiazole core with a trifluoromethyl substituent, enhancing its metabolic stability and lipophilicity. These traits make it valuable in drug discovery, particularly for targeting enzymes and receptors. Recent trends in AI-driven drug design and green chemistry have amplified interest in such fluorinated compounds, as they align with the demand for sustainable and efficient molecular building blocks. Searches for "fluorinated heterocycles in medicinal chemistry" and "eco-friendly synthesis of benzothiazoles" underscore this shift.

From a synthetic perspective, CAS 55439-75-3 serves as a precursor for advanced intermediates. Its carboxylic acid group enables facile derivatization, supporting the creation of amides, esters, and other functionalized analogs. This adaptability is critical for optimizing bioactivity in lead compounds, a topic often explored in queries like "benzothiazole-6-carboxylic acid derivatives" and "trifluoromethyl heterocycles in catalysis". Additionally, the compound's role in material science, such as in the development of organic semiconductors, aligns with growing interest in "high-performance electronic materials".

Analytical characterization of 2-(Trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and structural confirmation. Researchers often seek "analytical methods for fluorinated benzothiazoles" or "CAS 55439-75-3 spectral data", highlighting the need for reliable quality control in industrial and academic settings. The compound's stability under various conditions also makes it a candidate for long-term storage studies, a niche yet emerging area in chemical logistics.

In conclusion, 2-(Trifluoromethyl)-1,3-benzothiazole-6-carboxylic acid (CAS No. 55439-75-3) exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by trends like "precision medicine" and "sustainable synthesis". By addressing common search queries such as "benzothiazole carboxylic acid reactivity" and "trifluoromethyl group effects", this overview bridges technical depth with contemporary relevance, catering to both experts and curious learners.